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Compound of Interest

Compound Name: 2,5-Dibutylbenzene-1,4-diol

Cat. No.: B15495539 Get Quote

An In-depth Technical Guide to 2,5-
Dibutylbenzene-1,4-diol
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical

properties, synthesis, and biological activity of 2,5-Dibutylbenzene-1,4-diol, with a focus on

the well-documented isomer, 2,5-di-tert-butylhydroquinone. This document is intended to serve

as a valuable resource for researchers, scientists, and professionals involved in drug

development and related fields.

Chemical Identity and Physical Properties
2,5-Di-tert-butylhydroquinone, also known as 2,5-di-tert-butylbenzene-1,4-diol, is a synthetic

organic compound that belongs to the class of hydroquinones. It is widely recognized for its

antioxidant properties.

Table 1: Physical and Chemical Properties of 2,5-Di-tert-butylhydroquinone
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Property Value Source

CAS Number 88-58-4

Molecular Formula C14H22O2

Molecular Weight 222.32 g/mol

Appearance
Light beige to pink-beige

crystalline powder

Melting Point 212-218 °C

Boiling Point 313 °C at 760 mmHg

Solubility

Soluble in acetone, ethanol,

ethyl acetate, and methanol.

Insoluble in water. The

solubility in acetone increases

more rapidly with increasing

temperature compared to other

solvents.

Spectral Data
The structural identification of 2,5-Di-tert-butylhydroquinone is supported by various

spectroscopic techniques.

Table 2: Spectral Data for 2,5-Di-tert-butylhydroquinone
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Spectrum Type Key Features Source

¹H NMR (DMSO-d₆)
δ 8.36 (s, 2H, OH), 6.60 (s, 2H,

Ar-H), 1.29 (s, 18H, C(CH₃)₃)

¹³C NMR

Data available from Eastman

Organic Chemicals, Rochester,

New York.

Infrared (IR)

The IR spectrum conforms to

the structure. Key bands are

expected for O-H and C-H

stretching, and aromatic C=C

bending.

Mass Spectrometry Data available.

Experimental Protocols
Synthesis of 2,5-Di-tert-butylhydroquinone
A common method for the synthesis of 2,5-di-tert-butylhydroquinone involves the Friedel-Crafts

alkylation of hydroquinone with tert-butanol in the presence of an acid catalyst.

Protocol:

In a reaction vessel, combine 14.25% hydroquinone and 50% toluene and heat the mixture

to 70-100°C.

Slowly add a mixture of 10.72% tertiary butanol and 25% phosphoric acid to the reaction

mixture over a period of 10 to 20 hours while maintaining the temperature at 85-105°C.

After the addition is complete, allow the reaction to proceed for an additional period.

Separate the lower phosphoric acid layer.

Transfer the upper toluene layer to a crystallizer and cool to 30-40°C to precipitate the crude

2,5-di-tert-butylhydroquinone.
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Collect the crude product by filtration.

Purification by Recrystallization
The crude product can be purified by recrystallization to obtain a product with a purity of over

99%.

Protocol:

Dissolve the crude 2,5-di-tert-butylhydroquinone in a suitable solvent, such as an acetone

and water mixture, by heating to 75-95°C.

Filter the hot solution to remove any insoluble impurities.

Allow the filtrate to cool slowly to 15-25°C to induce crystallization.

Collect the purified crystals by filtration and wash them with a small amount of cold solvent.

Dry the crystals under vacuum at up to 80°C.

Biological Activity and Signaling Pathways
2,5-Di-tert-butylhydroquinone exhibits significant biological activity, primarily as an antioxidant.

Its mechanism of action involves the modulation of key signaling pathways, including the Nrf2

and Akt pathways.

Nrf2-Mediated Antioxidant Response
Tert-butylhydroquinone (tBHQ), a closely related compound and metabolite, is a known

activator of the Nuclear factor erythroid 2-related factor 2 (Nrf2) signaling pathway. This

pathway is a critical cellular defense mechanism against oxidative stress.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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